Cas no 89569-55-1 (12H-[1]Benzopyrano[2,3-b]quinoxalin-12-one, 6,11-dihydro-)

• Product name: 12H-[1]Benzopyrano[2,3-b]quinoxalin-12-one, 6,11-dihydro-
• CAS No: 89569-55-1
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 596149
• PubChem ID: 13266976

12H-[1]Benzopyrano[2,3-b]quinoxalin-12-one, 6,11-dihydro- Chemical and Physical Properties

Names and Identifiers

• 12H-[1]Benzopyrano[2,3-b]quinoxalin-12-one, 6,11-dihydro-
• 6,11-dihydrochromeno[3,2-b]quinoxalin-12-one
• DTXSID60533208
• 6,11-Dihydro-12H-[1]benzopyrano[2,3-b]quinoxalin-12-one
• 89569-55-1

• Inchi： InChI=1S/C15H10N2O2/c18-14-9-5-1-4-8-12(9)19-15-13(14)16-10-6-2-3-7-11(10)17-15/h1-8,16-17H
• InChI Key： GZMZUUFPNJKDNW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(O2)NC4=CC=CC=C4N3

Computed Properties

• Exact Mass: 250.074227566g/mol
• Monoisotopic Mass: 250.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų
• XLogP3: 3.3